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Compound of Interest

Compound Name: Spiro[2.3]hexan-1-amine

CAS No.: 17202-60-7

Cat. No.: B1396184

Get Quote

Executive Summary
Spiro[2.3]hexan-1-amine (CAS 17202-61-8) represents a distinct class of saturated

spirocyclic amines used to engineer metabolic stability and novel intellectual property (IP)

space in crop protection agents.[1] Unlike traditional aliphatic amines (e.g., isopropylamine,

cyclopropylamine), the spiro[2.3]hexane scaffold offers a unique "orthogonal" vector for

substituent display and blocks metabolic hotspots via the quaternary spiro-carbon. This guide

outlines its utility as a bioisostere in fungicide and herbicide optimization, providing validated

protocols for its synthesis and incorporation into bioactive scaffolds.

Chemical Profile & Structural Significance[1][2][3][4]
[5]
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Property Value
Significance in
Agrochemistry

CAS Number 17202-61-8 (HCl salt)
Unique identifier for

procurement.[1][2]

Molecular Weight 97.16 g/mol (Free base)

Low MW allows for "fragment-

based" design without violating

Lipinski/Tice rules.

LogP (Predicted) ~1.2 - 1.5

Optimal lipophilicity for

xylem/phloem mobility

(systemicity).

Topological Polar Surface Area 26 Å²
High membrane permeability

for leaf uptake.

pKa (Conjugate Acid) ~9.5 - 10.0

Exists as a cation at

physiological pH (phloem

trapping potential).

The "Spiro-Effect" in Structure-Activity Relationships
(SAR)
The spiro[2.3]hexane moiety serves as a rigidified surrogate for gem-dimethyl or cyclopropyl

groups.

Conformational Locking: The amine at position 1 (on the cyclopropane ring) is held in a fixed

orientation relative to the spiro-center, reducing the entropic penalty upon binding to target

enzymes (e.g., SDH, PPO, or ALS).

Metabolic Blockade: The quaternary spiro-carbon (C3) prevents cytochrome P450-mediated

oxidation, a common failure mode for alkyl chains in soil and plant metabolism.

Application 1: Synthesis of Spiro[2.3]hexan-1-amine
Note: While commercially available, in-house synthesis is often required for scale-up or isotopic

labeling.
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Validated Synthetic Route (Curtius Rearrangement)
The most robust route proceeds from Spiro[2.3]hexane-1-carboxylic acid via a Curtius

rearrangement. This method avoids the use of unstable cyclopropane intermediates.

Reaction Scheme (Graphviz)

Spiro[2.3]hexane-1-carboxylic acid
(CAS 17202-56-1)

Acyl Azide Formation
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(In situ rearrangement)

Heat (80°C), -N2 Spiro[2.3]hexan-1-amine
(CAS 17202-61-8)

Hydrolysis (HCl/H2O)

Click to download full resolution via product page

Caption: Figure 1. Curtius rearrangement pathway for the synthesis of Spiro[2.3]hexan-1-
amine from its carboxylic acid precursor.

Detailed Protocol
Safety Warning:Sodium azide and acyl azides are potentially explosive. Perform all reactions

behind a blast shield.

Activation: Charge a reactor with Spiro[2.3]hexane-1-carboxylic acid (1.0 eq) and anhydrous

toluene (10 V). Cool to 0°C.

Azidation: Add Diphenylphosphoryl azide (DPPA) (1.1 eq) followed by dropwise addition of

Triethylamine (TEA) (1.2 eq). Stir at 0°C for 1 hour, then warm to room temperature (RT) for

2 hours.

Rearrangement: Heat the mixture to 80°C. Monitor gas evolution (

). Stir until evolution ceases (approx. 2-3 hours) to form the isocyanate intermediate.

Hydrolysis: Cool to RT. Add 20% HCl (aq) (5.0 eq) cautiously. Heat to reflux for 4 hours to

hydrolyze the isocyanate to the amine hydrochloride.

Isolation: Cool to RT. Wash the aqueous layer with Ethyl Acetate (to remove phosphorus

byproducts). Basify the aqueous layer with NaOH (pH > 12) and extract with

Dichloromethane (DCM). Dry over
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and concentrate to yield the free amine.

Yield Expectation: 75-85%.

Application 2: Derivatization of Agrochemical
Actives
Spiro[2.3]hexan-1-amine is primarily used as a linker or terminal amine in the synthesis of

carboxamide fungicides (SDHI class) or auxin herbicides.

Protocol: Amide Coupling (General Procedure)
This protocol describes coupling the spiro-amine to a generic carboxylic acid core (e.g.,

pyrazole acid for SDHIs).

Reagents:

Carboxylic Acid Core (1.0 eq)

Spiro[2.3]hexan-1-amine HCl (1.1 eq)[2]

HATU (1.2 eq)

DIPEA (3.0 eq)

DMF (anhydrous)

Workflow:

Dissolve the Carboxylic Acid Core in DMF (0.2 M).

Add DIPEA and stir for 5 minutes.

Add HATU and stir for 10 minutes to activate the acid.

Add Spiro[2.3]hexan-1-amine HCl.

Stir at RT for 4-16 hours (monitor by LC-MS).
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Workup: Dilute with water, extract with EtOAc. Wash organic phase with LiCl (5% aq),

, and Brine.

Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Biological Evaluation Logic
When substituting a standard alkyl group (e.g., isopropyl) with the spiro[2.3]hexan-1-yl moiety,

researchers should evaluate the following parameters to confirm the "Spiro Benefit."

Comparative Assay Metrics
Parameter Test Method

Expected Outcome (Spiro
vs. Alkyl)

Metabolic Stability
Microsomal Stability Assay

(Wheat/Corn microsomes)

Increased T½ due to steric

bulk and lack of

-hydrogens for oxidation.

Target Potency
Enzyme Inhibition (

)

Maintained or Improved if the

binding pocket accommodates

the rigid cyclopropane ring.

Systemicity C14-Translocation Study

Variable. Check if LogP shift

affects xylem vs. phloem

mobility.

Mode of Action Diagram (SDHI Example)
The following diagram illustrates how the spiro-amine fits into the Succinate Dehydrogenase

(Complex II) binding pocket, replacing flexible chains.
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Binding Interactions

Target Enzyme
(e.g., Succinate Dehydrogenase)
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Hydrophobic Pocket
(Accommodates Spiro Cycle)
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Directional
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Caption: Figure 2. Hypothetical binding mode of a Spiro[2.3]hexan-1-amine derived SDHI

fungicide, highlighting the entropy-favored hydrophobic interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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